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Compound of Interest

Compound Name: 4'-Piperidinoacetophenone

Cat. No.: B085414

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This guide provides immediate and essential
safety and logistical information for 4'-Piperidinoacetophenone, including detailed operational
and disposal plans to ensure laboratory safety and regulatory compliance.

Hazard and Safety Data

4'-Piperidinoacetophenone is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as an irritant, affecting the skin, eyes, and respiratory
system.[1][2] Adherence to proper safety protocols is crucial to minimize risk of exposure.
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Property Data Source

Molecular Formula Ci13H17NO [1]

Molecular Weight 203.28 g/mol [1]
Off-white to light yellow

Appearance ) [3]
solid/yellow flakes

Melting Point 85-87 °C [3]

Signal Word Warning [1]

Hazard Statements

Causes skin irritation (H315),
Causes serious eye irritation
(H319), May cause respiratory
irritation (H335)

[1](2]

P261, P264, P271, P280,

Precautionary Statements P302+P352, [1]
P305+P351+P338
Storage Temperature 2-8°C [3]

Personal Protective Equipment (PPE)

When handling 4'-Piperidinoacetophenone, the use of appropriate personal protective

equipment is mandatory to prevent exposure.
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Protection Type Specific Equipment Details and Rationale

To prevent inhalation of the
NIOSH-approved N95 dust powdered compound, which

Respiratory Protection ) ] o
mask or higher can cause respiratory irritation.

[1]

Essential for preventing eye

o contact, as the compound is a
) Safety glasses with side ) o
Eye and Face Protection ) ) serious eye irritant.[1][4]
shields or chemical goggles
Contact lenses should not be

worn.[4]

To avoid skin contact and

] Chemical-resistant gloves irritation.[1][4] Contaminated
Hand Protection o
(e.g., nitrile, neoprene) gloves should be replaced
immediately.

) ] Laboratory coat, long-sleeved To minimize the risk of
Skin and Body Protection ) ) ]
clothing, and closed-toe shoes  accidental skin exposure.

Operational Procedures
Handling and Storage

o Ventilation: Always handle 4'-Piperidinoacetophenone in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation exposure.[4][5]

o Hygiene: Wash hands thoroughly after handling the compound.[5] Do not eat, drink, or
smoke in the laboratory.

o Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated
area, away from incompatible materials like strong acids and oxidizing agents.[5][6]
Recommended storage is at 2-8°C.[3]

First-Aid Measures

In case of accidental exposure, immediate action is critical.
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Exposure Route First-Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[5][6]

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while
Skin Contact removing contaminated clothing.[5][7] Seek

medical attention if irritation develops or

persists.[8]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[5][6] Remove contact

lenses if present and easy to do.[5] Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water.[6] Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[6]

Spill and Disposal Plan
Chemical Spill Cleanup Protocol

A minor chemical spill in a laboratory setting can be managed by trained personnel by following
these steps. For major spills, evacuate the area and contact emergency services.

 Notification: Alert others in the immediate vicinity of the spill.[9][10]
« |solation: Isolate the contaminated area to prevent the spread of the chemical.[9]

o PPE: Don the appropriate personal protective equipment as detailed above before initiating
cleanup.[10][11]

o Containment: For powdered chemicals, carefully sweep to avoid generating dust or wet the
powder with a suitable solvent before wiping.[9][11] Use an absorbent material to contain the
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spill.[10]

o Collection: Carefully collect the spilled material and absorbent into a labeled, sealed
container for hazardous waste.[9][10]

o Decontamination: Clean the spill area with a mild detergent and water.[9] Collect the rinse
water for disposal as hazardous waste if the chemical is highly toxic.[10]

o Waste Disposal: Dispose of the sealed container and any contaminated PPE as hazardous
waste.[9]
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Initial Response

Chemical Spill Occurs

Notify Personnel in Area

l

Isolate Spill Area

Don Appropriate PPE

Cleanup Procedure

Contain the Spill
(Sweep carefully or wet powder)

Collect Material into
Hazardous Waste Container

Decontaminate Spill Surface

Final [Steps

Dispose of Waste Container
and Contaminated PPE

Restock Spill Kit Supplies

Click to download full resolution via product page

Workflow for handling a minor chemical spill.
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Disposal Plan

4'-Piperidinoacetophenone and any materials contaminated with it must be disposed of as
hazardous waste.[12]

o Waste Segregation: Do not mix this chemical waste with other waste streams.[13] Keep solid
and liquid waste separate.[13]

o Containerization: Use a compatible, properly labeled hazardous waste container.[12][13] The
container should be kept sealed when not in use and stored in a designated, secure area.
[13]

» Disposal Method: The recommended method for disposal is high-temperature incineration by
a licensed hazardous waste disposal company.[12][14] Never dispose of this chemical down
the drain or in regular trash.[12][13]

e Regulatory Compliance: All disposal activities must adhere to local, state, and federal
regulations for hazardous waste.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-piperidinoacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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